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Compound of Interest

Compound Name: 4-Chloro-8-fluorocinnoline

Cat. No.: B15315690

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a comprehensive overview of 4-Chloro-8-
fluoroquinoline, a halogenated quinoline derivative. Due to the limited availability of information
on 4-Chloro-8-fluorocinnoline, this document focuses on the isomeric and more extensively
documented compound, 4-Chloro-8-fluoroquinoline. It is presumed that interest in the former
may stem from a typographical error. This guide covers the fundamental physicochemical
properties, a representative synthetic protocol, and safety information pertinent to laboratory
handling.

Core Physicochemical Data

The essential quantitative data for 4-Chloro-8-fluoroquinoline is summarized below. This
information is critical for experimental design, including reaction stoichiometry, solution
preparation, and analytical characterization.
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Property Value Reference
Molecular Formula CoHsCIFN [1112][3]
Molecular Weight 181.59 g/mol [1112][31[4]
CAS Number 63010-72-0 [3][4]
Appearance Solid [3]

LogP 3.0718 [2]

Polar Surface Area 9.7716 A2 [2]
Hydrogen Bond Acceptors 1 [2]

Synthesis Methodology

The synthesis of substituted 4-chloroquinolines can be achieved through various established
chemical routes. A general and illustrative protocol involves the cyclization of an appropriately
substituted aniline derivative, followed by chlorination. The following is a representative
experimental procedure adapted from known methods for preparing similar 4-chloroquinoline
compounds.

Representative Protocol: Preparation of 4-
Chloroquinolines

A common synthetic route to 4-chloroquinolines involves a multi-step process starting from a
substituted aniline.[5] This process generally includes the condensation of the aniline with a
suitable three-carbon synthon, followed by cyclization to form a 4-hydroxyquinoline
intermediate. The final step is the conversion of the hydroxyl group to a chlorine atom using a
chlorinating agent.

Step 1: Condensation and Cyclization An appropriately substituted aniline is reacted with a
reagent such as ethyl ethoxymethylene malonate. This is followed by a thermal cyclization to
yield the corresponding 4-hydroxyquinoline derivative.

Step 2: Chlorination The 4-hydroxyquinoline intermediate is then treated with a chlorinating
agent, such as phosphorus oxychloride (POCIs3), to yield the desired 4-chloroquinoline.[5]
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Note: This is a generalized protocol. The specific reaction conditions, such as temperature,
reaction time, and purification methods, would need to be optimized for the synthesis of 4-
Chloro-8-fluoroquinoline.

Safety and Handling

4-Chloro-8-fluoroquinoline is associated with several hazard classifications. Proper personal
protective equipment (PPE) and handling procedures are mandatory to ensure laboratory
safety.

Hazard Statements:

e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

e P264: Wash skin thoroughly after handling.[3]

e P271: Use only outdoors or in a well-ventilated area.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Logical Workflow for Synthesis

The following diagram illustrates a generalized synthetic workflow for the preparation of 4-
chloroquinoline derivatives.
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Caption: Generalized synthetic pathway for 4-chloroquinolines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15315690#4-chloro-8-fluorocinnoline-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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